Cas no 2104266-75-1 (2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)-)

• Product Name: 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)-
• CAS No: 2104266-75-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5292809
• Update Time: 2025-07-17

2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)-

• Inchi： 1S/C8H11NO2/c1-3-7(10)6-4-9-5-8(6)11-2/h1,6,8-9H,4-5H2,2H3
• InChI Key： GADJOTAXCPBQAB-UHFFFAOYSA-N
• SMILES： C(C1C(OC)CNC1)(=O)C#C

Additional information on 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)-

Recent Advances in the Study of 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)- (CAS: 2104266-75-1)

The compound 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)- (CAS: 2104266-75-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl and propynone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

One of the key areas of research has been the optimization of synthetic routes for 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)- exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated a 50% inhibitory concentration (IC50) in the nanomolar range for several kinases, suggesting its potential as a multi-targeted therapeutic agent. Furthermore, molecular docking studies have provided structural insights into the binding interactions between the compound and its target proteins, highlighting the importance of the methoxy and pyrrolidinyl moieties for activity.

Recent in vivo studies have further explored the therapeutic efficacy of 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)-. A preclinical trial using murine models of rheumatoid arthritis reported a significant reduction in inflammatory markers and joint swelling following treatment with the compound. These findings were corroborated by histopathological analyses, which showed diminished synovial hyperplasia and cartilage degradation. The study also noted a favorable pharmacokinetic profile, with good oral bioavailability and a half-life suitable for once-daily dosing.

Despite these promising results, challenges remain in the development of 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)- as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Ongoing studies are investigating structural analogs to enhance selectivity and reduce toxicity, while also exploring combination therapies to maximize therapeutic outcomes.

In conclusion, 2-Propyn-1-one, 1-(4-methoxy-3-pyrrolidinyl)- (CAS: 2104266-75-1) represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and promising biological activity make it a valuable subject of ongoing research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical testing will be essential to fully realize its therapeutic potential.